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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B15607139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the recommended solvent and handling

procedures for the NEK6 inhibitor, ZINC05007751 (CAS: 591239-68-8). Adherence to these

protocols is crucial for ensuring the compound's stability and obtaining reliable experimental

results.

Compound Information
Identifier Value

ZINC ID ZINC05007751

Synonyms

NEK6 inhibitor 8, (5Z)-2-hydroxy-4-methyl-6-

oxo-5-[(5-phenylfuran-2-yl)methylidene]-5,6-

dihydropyridine-3-carbonitrile

CAS Number 591239-68-8

Molecular Formula C₁₈H₁₂N₂O₃

Molecular Weight 304.3 g/mol

Solvent Recommendations
The recommended solvent for preparing stock solutions of ZINC05007751 is Dimethyl

Sulfoxide (DMSO). Several suppliers have reported solubility data for ZINC05007751 in DMSO,
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as summarized in the table below. It is important to note that the compound is reported to be

insoluble in water and ethanol[1].

Table 1: Solubility of ZINC05007751 in DMSO

Supplier
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Conditions

MedchemExpress 8.33 27.37

Ultrasonic, warming,

and heat to 60°C may

be required. Use

newly opened DMSO.

[2]

AbMole BioScience 8.33 Not Specified

Ultrasonic, warming,

and heat to 60°C may

be required.[3]

Selleck Chemicals 9 29.57

Use fresh DMSO as

moisture can reduce

solubility.[1]

Selleck Chemicals 61 200.46

Use fresh DMSO as

moisture can reduce

solubility.[1]

Note: The variability in reported solubility may be due to differences in the crystalline form of

the compound, purity, and the specific batch. It is always recommended to perform a solubility

test for each new batch of the compound.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol outlines the steps for preparing a concentrated stock solution of ZINC05007751
in DMSO.
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Materials:

ZINC05007751 powder

Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of ZINC05007751 powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the

desired concentration. For example, to prepare a 10 mM stock solution, add 328.62 µL of

DMSO to 1 mg of ZINC05007751.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

If necessary, gently warm the solution in a water bath or on a heat block set to a maximum

of 60°C until the solid is completely dissolved[2][3]. Caution: Avoid excessive heating, as it

may degrade the compound.

Storage: Once the compound is fully dissolved, aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles. Store the stock solutions at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year)[1]. It is noted

that the compound may be unstable in solution, and freshly prepared solutions are

recommended[2].
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Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the DMSO stock solution into aqueous buffers or cell

culture media for in vitro assays.

Materials:

ZINC05007751 DMSO stock solution

Aqueous buffer or cell culture medium

Sterile tubes

Pipettes

Procedure:

Thawing: Thaw a vial of the ZINC05007751 DMSO stock solution at room temperature.

Dilution: Serially dilute the DMSO stock solution with the appropriate aqueous buffer or cell

culture medium to the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the assay is low (typically ≤ 0.5%) to avoid solvent-induced toxicity

or off-target effects.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can cause precipitation.

Immediate Use: Use the prepared working solutions immediately for optimal results, as the

compound's stability in aqueous solutions may be limited[2].

Visualization of the Solvent Selection and Solution
Preparation Workflow
The following diagram illustrates the logical workflow for selecting a solvent and preparing

solutions of ZINC05007751.
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Workflow for ZINC05007751 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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